Cas no 1805318-63-1 (4-(Difluoromethyl)-5-methylpyridine-2-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-5-methylpyridine-2-carboxylic acid
• CAS No: 1805318-63-1
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4847661
• Update Time: 2023-08-19

4-(Difluoromethyl)-5-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-methylpyridine-2-carboxylic acid

• Inchi： 1S/C8H7F2NO2/c1-4-3-11-6(8(12)13)2-5(4)7(9)10/h2-3,7H,1H3,(H,12,13)
• InChI Key： VUPYUZCGMXDQOT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=NC=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2